Cas no 25596-24-1 (trimethyloxosulfonium bromide)

Trimethyloxosulfonium bromide (CAS 25596-24-1) is a versatile sulfonium salt widely used as a methylating agent in organic synthesis. Its key advantage lies in its ability to efficiently transfer a methyl group to nucleophiles, including alcohols, thiols, and amines, under mild conditions. The reagent is particularly valued for its stability and solubility in polar solvents, facilitating straightforward handling in reactions such as the Corey-Chaykovsky epoxidation. Its crystalline solid form ensures consistent purity and reactivity, making it a reliable choice for fine chemical and pharmaceutical applications. The compound’s selective methylation capability and compatibility with diverse substrates underscore its utility in synthetic chemistry.

trimethyloxosulfonium bromide structure

Product Name:trimethyloxosulfonium bromide

CAS No:25596-24-1

MF:C₃H₉BrOS

MW:173.071959257126

MDL:MFCD02093502

CID:252422

PubChem ID:87577560

Update Time:2025-05-20

trimethyloxosulfonium bromide Chemical and Physical Properties

Names and Identifiers

- Trimethyloxosulfonium bromide
- Trimethylsulfoxonium bromide
- Sulfoxonium,trimethyl-, bromide (8CI,9CI)
- Trimethylsulfoxoniumbromid
- 三甲基溴化亚砜
- Sulfoxonium, trimethyl-, bromide
- AK163211
- C3H9BrOS
- KEPJZBFFLDRKSF-UHFFFAOYSA-M
- 9019AF
- VZ34020
- SY036350
- AX8242628
- ST24050291
- trimethyloxosulfonium bromide
- MDL： MFCD02093502
- Inchi： 1S/C3H9OS.BrH/c1-5(2,3)4;/h1-3H3;1H/q+1;/p-1
- InChI Key： KEPJZBFFLDRKSF-UHFFFAOYSA-M
- SMILES： [Br-].[S+](C)(C)(C)=O

Computed Properties

Exact Mass: 171.95600
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 53
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.440 (estimate)
PSA: 36.28000
LogP: -2.62070
Solubility: Not determined

trimethyloxosulfonium bromide Security Information

Safety Instruction： S24/25

trimethyloxosulfonium bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161670-100g	trimethyloxosulfonium bromide	25596-24-1	>98.0%(T)	100g	¥159.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161670-25G	trimethyloxosulfonium bromide	25596-24-1	>98.0%(T)	25g	¥50.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T161670-5g	trimethyloxosulfonium bromide	25596-24-1	>98.0%(T)	5g	¥31.90	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T77610-25g	Trimethylsulfoxoniumbromide	25596-24-1	98%	25g	¥30.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T77610-100g	Trimethylsulfoxoniumbromide	25596-24-1	98%	100g	¥60.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T77610-10g	Trimethylsulfoxoniumbromide	25596-24-1	98%	10g	¥21.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T77610-500g	Trimethylsulfoxoniumbromide	25596-24-1	98%	500g	¥296.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T77610-1kg	Trimethylsulfoxoniumbromide	25596-24-1		1kg	¥1586.0	2021-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T857933-5g	Trimethylsulfoxonium Bromide	25596-24-1	≥98%	5g	￥34.00	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T857933-25g	Trimethylsulfoxonium Bromide	25596-24-1	≥98%	25g	￥89.00	2022-08-31

trimethyloxosulfonium bromide Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE

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Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:25596-24-1)三甲基溴化亚砜

Order Number:LE1692930;LE5619

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:34

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

25596-24-1 (trimethyloxosulfonium bromide) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:25596-24-1)TRIMETHYLSULFOXONIUM BROMIDE

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:25596-24-1)三甲基溴化亚砜

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry